Cas no 2229255-20-1 (2-(4,6-dichloropyridin-3-yl)morpholine)

• Product Name: 2-(4,6-dichloropyridin-3-yl)morpholine
• CAS No: 2229255-20-1
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• CID: 6051058
• PubChem ID: 165653620
• Update Time: 2025-06-13

2-(4,6-dichloropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)morpholine
• 2229255-20-1
• EN300-1976673

• Inchi： 1S/C9H10Cl2N2O/c10-7-3-9(11)13-4-6(7)8-5-12-1-2-14-8/h3-4,8,12H,1-2,5H2
• InChI Key： NVDYRRJFKPFSJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1CNCCO1)Cl

Computed Properties

• Exact Mass: 232.0170183g/mol
• Monoisotopic Mass: 232.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(4,6-dichloropyridin-3-yl)morpholine

Comprehensive Overview of 2-(4,6-dichloropyridin-3-yl)morpholine (CAS No. 2229255-20-1)

2-(4,6-dichloropyridin-3-yl)morpholine (CAS No. 2229255-20-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure combining a dichloropyridine moiety with a morpholine ring, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The growing interest in 2-(4,6-dichloropyridin-3-yl)morpholine is reflected in its frequent appearance in scientific literature and patent filings. Its structural features, including the presence of chlorine atoms and the morpholine heterocycle, contribute to its reactivity and binding affinity, making it a promising candidate for further study. Recent advancements in computational chemistry and molecular modeling have further highlighted its potential, with researchers leveraging AI-driven drug discovery tools to predict its interactions with biological targets.

One of the key reasons behind the popularity of CAS No. 2229255-20-1 is its relevance to current trends in sustainable chemistry and green synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's potential for low-toxicity applications has become a focal point. Additionally, its role in the development of crop protection agents aligns with the global demand for innovative solutions to enhance agricultural productivity while minimizing environmental impact.

From a technical perspective, the synthesis of 2-(4,6-dichloropyridin-3-yl)morpholine involves carefully controlled reactions to ensure high purity and yield. Modern analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are routinely employed to characterize this compound. These methods not only verify its structural integrity but also ensure compliance with stringent regulatory standards, a critical consideration for industries like pharmaceuticals and agrochemicals.

In the context of drug discovery, 2-(4,6-dichloropyridin-3-yl)morpholine has been investigated as a building block for potential therapeutics targeting various diseases. Its modular structure allows for facile modifications, enabling medicinal chemists to explore diverse pharmacological profiles. This adaptability is particularly valuable in the era of personalized medicine, where tailored treatments are increasingly sought after.

Another area of interest is the compound's potential role in material science. Researchers are examining its utility in the development of advanced polymers and coatings, where its chemical stability and functional groups could offer unique advantages. This interdisciplinary appeal underscores the compound's versatility and broad applicability across multiple scientific domains.

For those seeking detailed information on CAS No. 2229255-20-1, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound's safety data, handling guidelines, and storage recommendations should always be prioritized to ensure responsible usage in laboratory and industrial settings. As research continues to unfold, 2-(4,6-dichloropyridin-3-yl)morpholine is poised to remain a topic of significant scientific and commercial interest.